Cas no 622363-99-9 (methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate)

• Product Name: methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate
• CAS No: 622363-99-9
• MF: C₂₅H₂₅N₃O₃
• MW: 415.484306097031
• CID: 6074634
• PubChem ID: 2949981
• Update Time: 2023-12-13

methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate
• methyl 2-(4,11,11-trimethyl-1,2,3,4-tetrahydro-1,4-methanophenazine-1-carboxamido)benzoate
• Benzoic acid, 2-[[(3,4-dihydro-4,11,11-trimethyl-1,4-methanophenazin-1(2H)-yl)carbonyl]amino]-, methyl ester
• AKOS002182353
• 622363-99-9
• F1716-0273
• AKOS016088524
• methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo[10.2.1.0^{2,11}.0^{4,9}]pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate
• methyl 2-((1R,4S)-4,11,11-trimethyl-1,2,3,4-tetrahydro-1,4-methanophenazine-1-carboxamido)benzoate
• methyl 2-[(12,15,15-trimethyl-3,10-diazatetracyclo[10.2.1.02,11.04,9]pentadeca-2,4,6,8,10-pentaene-1-carbonyl)amino]benzoate

• Inchi： 1S/C25H25N3O3/c1-23(2)24(3)13-14-25(23,20-19(24)26-17-11-7-8-12-18(17)27-20)22(30)28-16-10-6-5-9-15(16)21(29)31-4/h5-12H,13-14H2,1-4H3,(H,28,30)
• InChI Key： VTMPOHQJYWNJOY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C12C(C)(C)C(C)(C3C1=NC1C(=CC=CC=1)N=3)CC2)=O

Computed Properties

• Exact Mass: 415.18959167g/mol
• Monoisotopic Mass: 415.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 611.4±55.0 °C(Predicted)
• pka: 12.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines